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Compound of Interest

Compound Name: 1,2-Epoxytetradecane

Cat. No.: B1585259 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of 1,2-Epoxytetradecane, a versatile long-

chain aliphatic epoxide. It covers a wide range of synonyms and identifiers, detailed

physicochemical properties, and explores its applications in drug delivery and biotechnology.

This document is intended to serve as a valuable resource for professionals in research and

development who are interested in the properties and potential uses of this compound.

Chemical Identity and Synonyms
1,2-Epoxytetradecane is known by a variety of names in scientific literature and commercial

catalogs. A comprehensive list of its synonyms and chemical identifiers is provided below to

facilitate accurate identification and literature searches.

Table 1: Synonyms and Identifiers for 1,2-Epoxytetradecane
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Identifier Type Identifier Source

Systematic Name 2-Dodecyloxirane IUPAC

Common Synonyms

1,2-Tetradecylene Oxide, 1-

Tetradecene oxide,

Dodecyloxirane

[1]

Oxirane, 2-dodecyl-

(+-)-1,2-Epoxytetradecane

(+-)-Dodecyloxirane

Epoxide C 14 [2]

Vikolox 14 [2]

CAS Number 3234-28-4

Deprecated CAS 130321-67-4

EC Number 221-781-6

PubChem CID 18604

ChEMBL ID CHEMBL1598368

DSSTox Substance ID DTXSID9025249

Molecular Formula C14H28O

InChI

InChI=1S/C14H28O/c1-2-3-4-

5-6-7-8-9-10-11-12-14-13-15-

14/h14H,2-13H2,1H3

InChIKey
IOHJQSFEAYDZGF-

UHFFFAOYSA-N

SMILES CCCCCCCCCCCCC1CO1

Physicochemical Properties
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The physical and chemical properties of 1,2-Epoxytetradecane are critical for its handling,

storage, and application in various experimental settings.

Table 2: Physicochemical Data for 1,2-Epoxytetradecane

Property Value Source

Molecular Weight 212.37 g/mol

Appearance
Clear colorless mobile liquid

with an ether-like odor
[3]

Boiling Point 95-96 °C at 0.4 mmHg [3]

Melting Point < 20 °C

Density 0.845 g/mL at 25 °C [3]

Flash Point > 110 °C [2]

Solubility in Water Insoluble (< 1 mg/mL at 20 °C) [1]

Refractive Index 1.4408 [2]

Stability

Sensitive to moisture.

Incompatible with strong acids,

caustics, and peroxides. Can

polymerize when heated or in

the presence of catalysts.

[3]

Applications in Research and Drug Development
1,2-Epoxytetradecane's reactive epoxide ring and long aliphatic chain make it a valuable

intermediate in several areas of drug development and biotechnology.

Lipid Nanoparticle Formulation
Long-chain epoxides like 1,2-Epoxytetradecane are used as intermediates in the synthesis of

specialized lipids for the formulation of lipid nanoparticles (LNPs).[4] These LNPs are critical

delivery vehicles for various therapeutic agents, including mRNA and siRNA. The epoxide can
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be opened by a nucleophile to introduce different functionalities, allowing for the creation of a

diverse library of lipids with tailored properties for drug encapsulation and delivery.

The following diagram outlines a general workflow for the formulation of lipid nanoparticles, a

process where lipids derived from 1,2-Epoxytetradecane could be utilized.

General Workflow for Lipid Nanoparticle (LNP) Formulation
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General workflow for LNP formulation.

Polymeric Prodrugs for Cancer Therapy
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1,2-Epoxytetradecane is utilized in the preparation of polymeric prodrugs for cancer treatment.

[5][6] The epoxide group can be used to attach the molecule to a polymer backbone, and the

long alkyl chain can influence the hydrophobic/hydrophilic balance of the resulting polymer.

This approach can enhance drug solubility, prolong circulation time, and potentially target

tumors through the enhanced permeability and retention (EPR) effect.

While a specific protocol for using 1,2-Epoxytetradecane in a polymeric prodrug is not readily

available, the following represents a generalized approach for creating polymer-drug

conjugates.

Polymer Functionalization: A suitable polymer backbone (e.g., polyglutamic acid) is

functionalized to introduce reactive groups.

Linker Attachment (Optional): A linker molecule can be attached to the polymer to provide

spacing and control the drug release kinetics.

Drug Conjugation: The drug molecule, potentially modified with a reactive handle, is

covalently attached to the polymer or linker. If 1,2-Epoxytetradecane were to be

incorporated, its epoxide ring could react with a nucleophilic group on the polymer or linker.

Purification: The resulting polymer-drug conjugate is purified to remove unreacted reagents.

Characterization: The conjugate is characterized to determine drug loading, molecular

weight, and release kinetics.

Epoxy-Activated Affinity Chromatography
Long-chain epoxides, including 1,2-Epoxytetradecane, are used to prepare epoxy-activated

affinity chromatography media.[7] The epoxide groups on the chromatography matrix (e.g.,

agarose beads) can react with nucleophilic groups (amines, thiols, or hydroxyls) on a ligand

(e.g., an antibody or protein) to form a stable covalent bond. This allows for the specific

purification of target molecules from complex mixtures.

This protocol outlines the general steps for immobilizing a ligand onto an epoxy-activated

agarose resin.

Resin Preparation: Swell the dry epoxy-activated agarose resin in distilled water.
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Ligand Solution Preparation: Dissolve the ligand to be coupled in a suitable coupling buffer.

The optimal pH of the buffer depends on the nucleophilic group involved in the coupling

reaction (e.g., pH 9-10 for amines).

Coupling Reaction: Mix the swelled resin with the ligand solution and incubate with gentle

mixing to allow the covalent coupling to occur.

Washing: Wash the resin extensively to remove any non-covalently bound ligand.

Blocking: Block any remaining active epoxy groups on the resin by incubating with a small

molecule containing a primary amine, such as ethanolamine.

Final Wash and Storage: Perform a final wash of the resin and store it in an appropriate

buffer, often containing a bacteriostatic agent.

Potential Role in Signaling Pathways
While direct studies on the signaling effects of 1,2-Epoxytetradecane are limited, its structure

as a long-chain fatty acid epoxide suggests potential interactions with pathways regulated by

similar endogenous molecules.

The Cytochrome P450 Epoxygenase Pathway
Endogenous long-chain polyunsaturated fatty acids are metabolized by cytochrome P450

(CYP) epoxygenases to form epoxides, such as epoxyeicosatrienoic acids (EETs).[1][3] These

lipid mediators are involved in various signaling pathways that regulate inflammation, blood

pressure, and angiogenesis.[1] The EETs are subsequently hydrolyzed to their corresponding

diols by soluble epoxide hydrolase (sEH). Inhibition of sEH can increase the levels of EETs,

which often has anti-inflammatory effects, in part by inhibiting the NF-κB signaling pathway.[8]

Given its structural similarity, 1,2-Epoxytetradecane could potentially act as a substrate for

sEH or otherwise influence this pathway.

The diagram below illustrates the general cytochrome P450 epoxygenase pathway and its

downstream effects.
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General Cytochrome P450 Epoxygenase Pathway
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The Cytochrome P450 Epoxygenase Pathway.

Conclusion
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1,2-Epoxytetradecane is a chemical compound with a broad range of synonyms and

established physicochemical properties. Its utility as a chemical intermediate is evident in its

applications in the development of lipid nanoparticles for drug delivery, the synthesis of

polymeric prodrugs, and the preparation of affinity chromatography media. While its direct role

in cellular signaling is an area requiring further investigation, its structural similarity to

endogenous epoxy-fatty acids suggests potential interactions with important biological

pathways. The experimental workflows and protocols provided in this guide offer a foundation

for researchers to explore and harness the potential of 1,2-Epoxytetradecane in their

respective fields.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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